Cas no 2138285-78-4 (2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138285-78-4
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6402328
• PubChem ID: 165873650
• Update Time: 2025-06-09

2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-784228
• 2138285-78-4
• 2-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-4-12(2,3)10-5-6-11(14)9(7-10)8-13/h9-11,14H,4-8,13H2,1-3H3
• InChI Key： ZCLJXRAERLWPAB-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1CN)C(C)(C)CC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138285-78-4 and Product Name: 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Compound with the CAS number 2138285-78-4 and the product name 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The intricate molecular framework of this compound, featuring a cyclohexane backbone substituted with both an aminomethyl group and a 2-methylbutan-2-yl side chain, suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

The aminomethyl moiety at the 2-position of the cyclohexane ring introduces a reactive amine group, which is well-known for its ability to form hydrogen bonds and participate in coordination chemistry. This feature is particularly valuable in medicinal chemistry, as it allows for the facile attachment of various pharmacophores or biomolecules, facilitating the design of targeted therapeutics. Additionally, the presence of a secondary amine can enhance solubility and bioavailability, critical factors in drug formulation.

On the other hand, the 2-methylbutan-2-yl substituent at the 4-position adds bulk to the molecule while introducing steric hindrance. This can influence both the compound's solubility profile and its binding affinity to biological receptors. The isopropylidene group in this moiety may also contribute to metabolic stability, a crucial consideration in drug design to ensure prolonged efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to optimize such compounds for specific therapeutic applications. The use of molecular docking simulations has revealed that 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol exhibits potential binding affinity with various enzymes and receptors implicated in metabolic disorders, inflammation, and neurodegenerative diseases. These findings align with ongoing research efforts aimed at developing novel small-molecule modulators for complex pathological conditions.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain key enzymes involved in disease pathways. For instance, its ability to modulate enzyme activity could make it a valuable tool in exploring therapeutic strategies for conditions such as diabetes mellitus or cardiovascular diseases. Furthermore, its structural features may allow it to interact with membrane-bound receptors, offering insights into potential treatments for neurological disorders.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve high enantiomeric purity. Such techniques are essential for ensuring that the compound's biological activity is not compromised by racemic impurities. The development of efficient synthetic routes also contributes to scalability, which is critical for transitioning from laboratory research to clinical applications.

The growing interest in structure-based drug design has positioned compounds like 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol at the forefront of pharmaceutical innovation. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI)-assisted drug discovery platforms, researchers can accelerate the identification of lead compounds with desired pharmacological properties. This compound's unique structural attributes make it an attractive candidate for inclusion in such screening campaigns.

Future research directions may explore derivatives of this compound to enhance its therapeutic potential further. Modifications such as halogenation or functionalization at specific positions could alter its pharmacokinetic properties or expand its spectrum of activity. Additionally, exploring its behavior in preclinical models will provide crucial insights into its safety profile and efficacy before human trials commence.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding and utilization of compounds like 2-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol. Combining expertise from organic chemistry, biochemistry, pharmacology, and computational biology fosters a holistic approach to drug discovery. Such collaboration ensures that compounds are not only synthesized efficiently but are also validated for their biological relevance through rigorous experimental validation.

As we continue to unravel the complexities of molecular interactions within biological systems, compounds like 2138285-78-4 will play an increasingly pivotal role in developing next-generation therapeutics. Their unique structural features offer untapped potential for addressing unmet medical needs across various therapeutic areas. Continued investment in research infrastructure and innovative methodologies will be essential to harness this potential fully.